Cas no 443116-56-1 (N-(2,5-dichlorophenyl)-5-(hydroxymethyl)-2-imino-8-methyl-2H-pyrano2,3-cpyridine-3-carboxamide)

• Product Name: N-(2,5-dichlorophenyl)-5-(hydroxymethyl)-2-imino-8-methyl-2H-pyrano2,3-cpyridine-3-carboxamide
• CAS No: 443116-56-1
• MF: C₁₇H₁₃Cl₂N₃O₃
• MW: 378.209421873093
• CID: 5340430
• Update Time: 2025-07-02

N-(2,5-dichlorophenyl)-5-(hydroxymethyl)-2-imino-8-methyl-2H-pyrano2,3-cpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrano[2,3-c]pyridine-3-carboxamide, N-(2,5-dichlorophenyl)-5-(hydroxymethyl)-2-imino-8-methyl-
• N-(2,5-dichlorophenyl)-5-(hydroxymethyl)-2-imino-8-methyl-2H-pyrano2,3-cpyridine-3-carboxamide

• Inchi： 1S/C17H13Cl2N3O3/c1-8-15-11(9(7-23)6-21-8)5-12(16(20)25-15)17(24)22-14-4-10(18)2-3-13(14)19/h2-6,20,23H,7H2,1H3,(H,22,24)
• InChI Key： BNVHIMDGHVWBQW-UHFFFAOYSA-N
• SMILES： C1(C)=NC=C(CO)C2C=C(C(NC3=CC(Cl)=CC=C3Cl)=O)C(=N)OC1=2

Additional information on N-(2,5-dichlorophenyl)-5-(hydroxymethyl)-2-imino-8-methyl-2H-pyrano2,3-cpyridine-3-carboxamide

Recent Advances in the Study of N-(2,5-dichlorophenyl)-5-(hydroxymethyl)-2-imino-8-methyl-2H-pyrano[2,3-c]pyridine-3-carboxamide (CAS: 443116-56-1)

The compound N-(2,5-dichlorophenyl)-5-(hydroxymethyl)-2-imino-8-methyl-2H-pyrano[2,3-c]pyridine-3-carboxamide (CAS: 443116-56-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and mechanism of action.

Recent studies have focused on the synthesis and optimization of this compound to enhance its pharmacological properties. Researchers have employed advanced synthetic methodologies, including multi-step organic reactions and computational modeling, to improve the yield and purity of the compound. These efforts have led to the development of more efficient synthetic routes, which are critical for scaling up production for preclinical and clinical studies.

In terms of biological activity, N-(2,5-dichlorophenyl)-5-(hydroxymethyl)-2-imino-8-methyl-2H-pyrano[2,3-c]pyridine-3-carboxamide has demonstrated promising results in various in vitro and in vivo models. Preliminary studies indicate that the compound exhibits potent inhibitory effects on specific enzymatic targets involved in inflammatory and oncogenic pathways. For instance, it has shown significant activity against kinases that are implicated in cancer progression, suggesting its potential as a novel anticancer agent.

Further investigations into the mechanism of action have revealed that the compound interacts with key cellular proteins, modulating their function and leading to downstream effects on cell proliferation and apoptosis. Structural-activity relationship (SAR) studies have been conducted to identify the critical functional groups responsible for its bioactivity, providing valuable insights for the design of derivatives with improved efficacy and reduced toxicity.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are exploring formulation strategies, including nanoparticle-based delivery systems, to enhance the compound's pharmacokinetic profile.

In conclusion, N-(2,5-dichlorophenyl)-5-(hydroxymethyl)-2-imino-8-methyl-2H-pyrano[2,3-c]pyridine-3-carboxamide represents a promising candidate for drug development, with potential applications in oncology and inflammation. Continued research efforts are essential to fully elucidate its therapeutic potential and overcome existing challenges. This brief highlights the importance of interdisciplinary collaboration in advancing the understanding and application of this compound in medicinal chemistry.